Cas no 2171935-53-6 (N-ethyl-1,5-dimethyl-1H-1,2,3-triazole-4-sulfonamide)

• Product Name: N-ethyl-1,5-dimethyl-1H-1,2,3-triazole-4-sulfonamide
• CAS No: 2171935-53-6
• MF: C₆H₁₂N₄O₂S
• MW: 204.250079154968
• CID: 5883541
• PubChem ID: 165845059
• Update Time: 2025-05-22

N-ethyl-1,5-dimethyl-1H-1,2,3-triazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1,5-dimethyl-1H-1,2,3-triazole-4-sulfonamide
• EN300-1453356
• 2171935-53-6

• Inchi： 1S/C6H12N4O2S/c1-4-7-13(11,12)6-5(2)10(3)9-8-6/h7H,4H2,1-3H3
• InChI Key： VFTPMYSGNQSIHA-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N(C)N=N1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 204.06809681g/mol
• Monoisotopic Mass: 204.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 85.3Ų

Additional information on N-ethyl-1,5-dimethyl-1H-1,2,3-triazole-4-sulfonamide

N-Ethyl-1,5-Dimethyl-1H-1,2,3-Triazole-4-Sulfonamide: A Comprehensive Overview

The compound with CAS No 2171935-53-6, known as N-Ethyl-1,5-Dimethyl-1H-1,2,3-Triazole-4-Sulfonamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in various industries.

Recent studies have highlighted the importance of Triazole Sulfonamides in drug discovery and development. The triazole ring system is a heterocyclic structure that has been extensively studied due to its versatility and ability to form stable bonds with other functional groups. The presence of the sulfonamide group in this compound further enhances its chemical reactivity and biological activity.

One of the key features of N-Ethyl-1,5-Dimethyl derivatives is their ability to act as effective ligands in coordination chemistry. This property has led to their use in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials with applications in catalysis, gas storage, and sensing technologies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole ring followed by sulfonation and subsequent substitution reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern industrial applications.

In terms of biological activity, N-Ethyl substituents have been shown to influence the pharmacokinetic properties of molecules significantly. Studies indicate that this compound exhibits moderate inhibitory activity against certain enzymes, making it a potential candidate for further exploration in therapeutic drug development.

From an environmental perspective, the stability and biodegradability of Triazole Sulfonamides are critical factors that need to be considered for their safe use in industrial settings. Recent research has focused on understanding the degradation pathways of this compound under various environmental conditions to ensure minimal ecological impact.

In conclusion, CAS No 2171935-53-6 represents a promising compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties and functional groups make it an attractive target for further research and development efforts.